Cas no 7621-96-7 ( )
structure
Product Name:
CAS No:7621-96-7
MF:C14H22N2
MW:218.337883472443
CID:982455
PubChem ID:227428
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-pyridin-2-ylethyl)azocane
- 1-[2-(pyridin-2-yl)ethyl]azocane
- AC1L5FHK
- AG-J-55310
- CTK5E2605
- NSC19002
- NSC-19002
- 7621-96-7
- DTXSID10280896
-
-
- Inchi： 1S/C14H22N2/c1-2-6-11-16(12-7-3-1)13-9-14-8-4-5-10-15-14/h4-5,8,10H,1-3,6-7,9,11-13H2
- InChI Key： BDEHWPNZFREBFL-UHFFFAOYSA-N
- SMILES： N1(CCC2C=CC=CN=2)CCCCCCC1
Computed Properties
- Exact Mass: 218.17846
- Monoisotopic Mass: 218.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- PSA: 16.13
- LogP: 2.82810
Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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